Cas no 62643-46-3 (20-hydroxyicosanoic acid)

• Product Name: 20-hydroxyicosanoic acid
• CAS No: 62643-46-3
• MF: C₂₀H₄₀O₃
• MW: 328.529807090759
• CID: 1638979
• PubChem ID: 5282919
• Update Time: 2025-09-26

20-hydroxyicosanoic acid Chemical and Physical Properties

Names and Identifiers

• 20-hydroxyicosanoic acid
• eicosanoic acid, 20-hydroxy-
• 20-Hydroxy arachidic acid
• AKOS040754778
• E83921
• 20-hydroxyarachidic acid
• PD078031
• CHEBI:79190
• 20-HYDROXYEICOSANOIC ACID
• 20-hydroxy-eicosanoicacid
• SCHEMBL401769
• MFCD02259050
• Q27148258
• JLDIWYKSFMPIDW-UHFFFAOYSA-N
• omega-hydroxyarachidic acid
• BS-46427
• 20-hydroxy-eicosanoic acid
• LMFA01050075
• 62643-46-3
• omega-hydroxyicosanoic acid

• Inchi： 1S/C20H40O3/c21-19-17-15-13-11-9-7-5-3-1-2-4-6-8-10-12-14-16-18-20(22)23/h21H,1-19H2,(H,22,23)
• InChI Key： JLDIWYKSFMPIDW-UHFFFAOYSA-N
• SMILES： OCCCCCCCCCCCCCCCCCCCC(=O)O

Computed Properties

• Exact Mass: 328.2979
• Monoisotopic Mass: 328.29774513g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 19
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Density: 0.936
• Boiling Point: 466.6°C at 760 mmHg
• Flash Point: 250.1°C
• Refractive Index: 1.469
• PSA: 57.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty acids